Cas no 1341720-92-0 (3-(4-bromo-1H-pyrazol-1-yl)-2-cyclopropyl-2-(methylamino)propanamide)

• Product Name: 3-(4-bromo-1H-pyrazol-1-yl)-2-cyclopropyl-2-(methylamino)propanamide
• CAS No: 1341720-92-0
• MF: C₁₀H₁₅BrN₄O
• MW: 287.156300783157
• CID: 6231583
• PubChem ID: 63919506
• Update Time: 2025-10-18

3-(4-bromo-1H-pyrazol-1-yl)-2-cyclopropyl-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-1H-pyrazol-1-yl)-2-cyclopropyl-2-(methylamino)propanamide
• AKOS013234350
• 1H-Pyrazole-1-propanamide, 4-bromo-alpha-cyclopropyl-alpha-(methylamino)-
• 1341720-92-0
• DTXSID801167219
• EN300-1140265

• Inchi： 1S/C10H15BrN4O/c1-13-10(9(12)16,7-2-3-7)6-15-5-8(11)4-14-15/h4-5,7,13H,2-3,6H2,1H3,(H2,12,16)
• InChI Key： ZSNMTOWJTATCRZ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC(C(N)=O)(C1CC1)NC

Computed Properties

• Exact Mass: 286.04292g/mol
• Monoisotopic Mass: 286.04292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(4-bromo-1H-pyrazol-1-yl)-2-cyclopropyl-2-(methylamino)propanamide

Introduction to 3-(4-bromo-1H-pyrazol-1-yl)-2-cyclopropyl-2-(methylamino)propanamide (CAS No. 1341720-92-0) and Its Emerging Applications in Chemical Biology

The compound 3-(4-bromo-1H-pyrazol-1-yl)-2-cyclopropyl-2-(methylamino)propanamide, identified by its CAS number 1341720-92-0, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications and its role in the development of novel bioactive agents. The structural composition of this compound, featuring a pyrazole core substituted with a 4-bromo group, a cyclopropyl moiety, and an amide functionality, positions it as a versatile scaffold for further chemical manipulation and biological investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating the pyrazole scaffold. Pyrazole derivatives are renowned for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a 4-bromo substituent into the pyrazole ring enhances the electrophilicity of the molecule, making it more amenable to further functionalization through cross-coupling reactions and other synthetic methodologies. This attribute has made 3-(4-bromo-1H-pyrazol-1-yl)-2-cyclopropyl-2-(methylamino)propanamide a valuable intermediate in the synthesis of more complex pharmacophores.

The presence of a cyclopropyl group in the molecular structure contributes to the unique physicochemical properties of this compound. Cyclopropyl-containing molecules often exhibit enhanced binding affinity to biological targets due to steric constraints that improve receptor interactions. Additionally, the amide functionality at the 2-position introduces polarity and hydrogen bonding capabilities, which can modulate the compound's solubility and metabolic stability. These features collectively make 3-(4-bromo-1H-pyrazol-1-yl)-2-cyclopropyl-2-(methylamino)propanamide an attractive candidate for drug discovery programs targeting a variety of diseases.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in cancer and inflammatory diseases. The brominated pyrazole core of this compound provides a suitable platform for designing selective kinase inhibitors by allowing precise tuning of electronic and steric properties through further derivatization. For instance, research has demonstrated that analogs of this compound exhibit inhibitory activity against several kinases, including Janus kinases (JAKs) and tyrosine kinases (TyKs), which are key targets in autoimmune disorders and cancer.

Moreover, the amine group at the 2-position offers opportunities for further functionalization, enabling the synthesis of peptidomimetics or conjugates with therapeutic payloads. This versatility has been exploited in recent years to develop novel antimicrobial agents where structural modifications enhance activity against resistant bacterial strains. The cyclopropyl group also contributes to metabolic stability by resisting oxidative degradation, a common issue encountered in drug candidates with labile functionalities.

In clinical research, 3-(4-bromo-1H-pyrazol-1-yl)-2-cyclopropyl-2-(methylamino)propanamide has been investigated as a potential therapeutic agent for neurological disorders. The pyrazole scaffold is known to interact with various neurotransmitter receptors, including GABA receptors and serotonin receptors, which are implicated in conditions such as epilepsy and depression. Preliminary studies suggest that derivatives of this compound may modulate neuronal activity by interacting with these receptors, potentially leading to new treatment strategies for neurological conditions.

The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include bromination of a pyrazole precursor, followed by cyclopropanation and subsequent amide bond formation. These synthetic routes highlight the growing sophistication of medicinal chemistry techniques, enabling access to complex molecular architectures with high precision. The use of transition metal-catalyzed reactions has been particularly valuable in constructing the cyclopropyl moiety and introducing functional groups at specific positions within the molecule.

The pharmacokinetic properties of 3-(4-bromo-1H-pyrazol-1-yl)-2-cyclopropyl-2-(methylamino)propanamide have also been extensively studied to ensure its suitability for clinical applications. In vitro assays have demonstrated favorable solubility profiles and metabolic stability under physiological conditions, which are critical factors for drug efficacy and safety. Additionally, preclinical studies have shown that this compound exhibits low toxicity profiles when administered orally or intravenously, suggesting its potential as a safe candidate for further development.

The future directions for research on this compound include exploring its mechanism of action in greater detail through structural biology techniques such as X-ray crystallography and cryo-electron microscopy. These approaches can provide insights into how this molecule interacts with biological targets at an atomic level, guiding further optimization efforts. Additionally, computational modeling techniques such as molecular dynamics simulations can be employed to predict binding affinities and identify key interactions between this compound and its targets.

Another promising avenue is the development of prodrugs based on this scaffold to improve bioavailability or target specific tissues within the body. Prodrug strategies can enhance therapeutic efficacy while minimizing side effects by leveraging metabolic processes to release active compounds at desired sites or times.

In conclusion,3-(4-bromo-1H-pyrazol-1-y l)-2-cycloprop yl -2-(methylamino)propanamide (CAS No. 1341720 -92 -0) represents a significant advancement in chemical biology with diverse applications across pharmaceutical research . Its unique structural features , combined with emerging evidence from preclinical studies , position it as a promising candidate for further development into novel therapeutic agents . As research continues , it is anticipated that additional insights into its biological activities will emerge , paving the way for innovative treatments targeting various diseases .